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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of penconazole and sulfur, two
widely used fungicides for the control of powdery mildew (Uncinula necator) in vineyards. The
information presented is based on experimental data from scientific studies to assist
researchers and professionals in viticulture and plant pathology in making informed decisions
for disease management strategies.

Executive Summary

Both penconazole, a demethylation inhibitor (DMI) fungicide, and elemental sulfur have
demonstrated efficacy in controlling grapevine powdery mildew.[1] Penconazole offers
systemic and curative action by inhibiting a key enzyme in the fungal cell membrane
biosynthesis pathway.[2] Sulfur, a contact fungicide with a long history of use, provides a multi-
site inhibitory action, making it a valuable tool for resistance management.[3] The choice
between these fungicides depends on various factors, including the stage of the growing
season, disease pressure, resistance management strategies, and production system
(conventional vs. organic).

Efficacy and Performance: Quantitative Data

Field trials have been conducted to evaluate the performance of penconazole and sulfur in
controlling powdery mildew on grape leaves and clusters. The following tables summarize key
findings from a comparative study.
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Table 1: Effect of Penconazole and Sulfur on Powdery Mildew Severity and Grape Yield

o Disease Disease ) .

Application . . Yield ( kglvine

Treatment - Severity on Severity on
ate
Leaves (%) Clusters (%)

Untreated

- 35.8 42.5 2.1
Control
Penconazole EW

0.125 ml/L 52 6.8 45
20%
Sulfur SC 80% 2 ml/L 8.5 10.2 4.1
Sulfur SC 80% 2.5 ml/lL 4.7 5.9 4.8
Sulfur SC 80% 3 ml/L 4.9 6.1 4.7

Data adapted from a study evaluating the effects of penconazole and sulfur on grape powdery

mildew.[4]

Table 2: Influence of Penconazole and Sulfur on Grape Quality Parameters

Total Soluble

Titratable Acidity

Treatment Application Rate . )

Solids (°Brix) (g/L)
Untreated Control - 16.2 5.8
Penconazole EW 20%  0.125 ml/L 185 4.9
Sulfur SC 80% 2 mi/L 18.1 51
Sulfur SC 80% 2.5 ml/L 18.8 4.8
Sulfur SC 80% 3 ml/lL 18.6 4.9

Data adapted from the same study, indicating the impact on grape quality.[4]

Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b033189?utm_src=pdf-body
https://www.benchchem.com/product/b033189?utm_src=pdf-body
https://jpp.um.ac.ir/article_36759.html
https://www.benchchem.com/product/b033189?utm_src=pdf-body
https://jpp.um.ac.ir/article_36759.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The data presented above was generated from a field experiment with the following
methodology:

1. Experimental Design: The trial was conducted using a randomized complete block design
with four replications for each treatment.[4]

2. Plant Material: The experiment was carried out on a susceptible grape cultivar with a history
of powdery mildew infection.[4]

3. Treatments and Application:

Penconazole: Applied as a 20% emulsifiable wax (EW) formulation at a concentration of
0.125 ml per liter of water.[4]

Sulfur: Applied as an 80% suspension concentrate (SC) formulation at three different
concentrations: 2, 2.5, and 3 ml per liter of water.[4]

Control: An untreated group was included for comparison.[4]

Application Timing: Fungicides were sprayed three times during the growing season: when
young shoots were 15-35 cm, before flower drop, and at the sour grape stage.[4]

4. Disease Assessment: Disease severity was evaluated one week after the final fungicide
application. Sixty leaves and twelve clusters were randomly sampled from each plot, and the
percentage of infected area was determined.[4]

5. Yield and Quality Analysis: Grape yield was measured in kilograms per vine. Total soluble
solids (a measure of sugar content) were determined using a refractometer, and titratable
acidity was also measured.[4]

Mode of Action and Signaling Pathways

The mechanisms by which penconazole and sulfur inhibit the growth of Uncinula necator are
distinct, which has implications for their use in resistance management programs.

Penconazole: Inhibition of Ergosterol Biosynthesis
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Penconazole is a sterol biosynthesis inhibitor (SBI) that specifically targets the enzyme
lanosterol 14a-demethylase (CYP51).[2][5] This enzyme is crucial for the conversion of
lanosterol to ergosterol, an essential component of the fungal cell membrane.[6] By inhibiting
this step, penconazole disrupts membrane integrity, leading to abnormal fungal growth and
ultimately cell death.

Ergosterol Biosynthesis Pathway in Uncinula necator
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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